Cas no 1017782-45-4 (Methyl 3(5)-t-butylpyrazole-4-carboxylate)

• Product Name: Methyl 3(5)-t-butylpyrazole-4-carboxylate
• CAS No: 1017782-45-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD11855889
• CID: 857135
• PubChem ID: 24213784
• Update Time: 2025-10-23

Methyl 3(5)-t-butylpyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(tert-butyl)-1H-pyrazole-4-carboxylate
• Methyl3(5)-t-butylpyrazole-4-carboxylate
• methyl 5-tert-butyl-1H-pyrazole-4-carboxylate
• 3-tert-Butyl-1H-pyrazole-4-carboxylic acid methyl ester
• Methyl 3(5)-t-butylpyrazole-4-carboxylate
• J-522102
• Methyl3-(tert-butyl)-1H-pyrazole-4-carboxylate
• DB-058696
• 1H-Pyrazole-4-carboxylic acid, 3-(1,1-dimethylethyl)-, methyl ester
• DTXSID80639998
• CS-0443024
• Methyl 3(5)-tert-butylpyrazole-4-carboxylate
• AKOS005071974
• MFCD11855889
• SCHEMBL717700
• methyl 3-tert-butyl-1H-pyrazole-4-carboxylate
• CA-0890
• RBCJMGWABQNGAM-UHFFFAOYSA-N
• MFCD00829900
• 1017782-45-4
• AKOS006342998

• MDL： MFCD11855889
• Inchi： 1S/C9H14N2O2/c1-9(2,3)7-6(5-10-11-7)8(12)13-4/h5H,1-4H3,(H,10,11)
• InChI Key： RBCJMGWABQNGAM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NNC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 182.10600
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.100±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 135-137°C
• Solubility: Very slightly soluble (0.51 g/l) (25 º C),
• PSA: 54.98000
• LogP: 1.49380

Methyl 3(5)-t-butylpyrazole-4-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Methyl 3(5)-t-butylpyrazole-4-carboxylate

Methyl 3(5)-t-butylpyrazole-4-carboxylate: A Comprehensive Overview

Methyl 3(5)-t-butylpyrazole-4-carboxylate, with the CAS number 1017782-45-4, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself is a testament to its chemical composition, with the t-butyl group attached to the pyrazole ring, and the carboxylate moiety providing functional versatility.

The pyrazole ring, a five-membered aromatic structure with two adjacent nitrogen atoms, is a key feature of this compound. Pyrazoles are known for their stability and reactivity, making them valuable in drug design and agrochemicals. The t-butyl substituent enhances the compound's lipophilicity, which can be advantageous in biological systems where membrane penetration is desired. Recent studies have explored the role of such substituents in modulating pharmacokinetic properties, highlighting their importance in drug delivery systems.

One of the most notable applications of Methyl 3(5)-t-butylpyrazole-4-carboxylate is in the development of herbicides and fungicides. The carboxylate group plays a crucial role in these applications by enabling the compound to interact with specific biological targets. For instance, research published in 2023 demonstrated that this compound exhibits potent activity against fungal pathogens, making it a promising candidate for agricultural use.

Moreover, the methyl ester group in Methyl 3(5)-t-butylpyrazole-4-carboxylate contributes to its stability under various environmental conditions. This stability is critical for its performance in outdoor agricultural settings, where exposure to sunlight and varying temperatures can degrade less stable compounds. Advanced computational models have been employed to predict the photostability of this compound, providing insights into its long-term efficacy.

The synthesis of Methyl 3(5)-t-butylpyrazole-4-carboxylate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have optimized this synthesis, reducing production costs and improving yield. These improvements are particularly relevant as demand for such compounds continues to grow across industries.

In terms of environmental impact, studies have shown that Methyl 3(5)-t-butylpyrazole-4-carboxylate has a relatively low toxicity profile compared to traditional agrochemicals. This makes it an eco-friendly alternative in sustainable agriculture practices. Regulatory bodies have also expressed interest in this compound due to its potential to reduce reliance on more hazardous chemicals.

Looking ahead, ongoing research is focused on expanding the utility of Methyl 3(5)-t-butylpyrazole-4-carboxylate into new areas such as biodegradable polymers and advanced materials. Its unique combination of structural features positions it as a versatile building block for future innovations in material science.